Cas no 2350444-53-8 (rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate)

• Product Name: rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate
• CAS No: 2350444-53-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5654676
• PubChem ID: 165891604
• Update Time: 2025-07-30

rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27730439
• 2350444-53-8
• rac-methyl (1R,2R)-2-[3-(aminomethyl)phenyl]cyclopropane-1-carboxylate
• rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-6-10(11)9-4-2-3-8(5-9)7-13/h2-5,10-11H,6-7,13H2,1H3/t10-,11+/m0/s1
• InChI Key： QDLWRSUGMRCWCE-WDEREUQCSA-N
• SMILES： O(C)C([C@@H]1C[C@H]1C1C=CC=C(CN)C=1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate

Rac-Methyl (1R,2R)-2-3-(Aminomethyl)phenylcyclopropane-1-carboxylate (CAS No. 2350444-53-8): An In-depth Overview

Rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate (CAS No. 2350444-53-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and aminomethyl functional group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate is noteworthy for its chirality and functional groups. The cyclopropane ring, a three-membered cyclic alkane, imparts rigidity and conformational constraints to the molecule, which can influence its biological activity. The aminomethyl group, attached to the phenyl ring, provides a site for potential interactions with biological targets such as enzymes or receptors.

Recent research has focused on the synthesis and biological evaluation of rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific G protein-coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as neurological disorders and cardiovascular diseases. The researchers found that the compound exhibited selective binding to certain GPCRs, suggesting its potential as a lead molecule for further optimization.

In addition to its receptor modulation properties, rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate has been investigated for its pharmacokinetic properties. A study in the European Journal of Pharmaceutical Sciences reported that the compound demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. These findings indicate that the compound may have suitable pharmacokinetic characteristics for further development as a therapeutic agent.

The synthesis of rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate involves several steps that require precise control over chirality and functional group manipulation. One common synthetic route involves the use of chiral auxiliaries or catalysts to ensure the formation of the desired enantiomer. A recent publication in the Tetrahedron Letters described an efficient synthesis method that utilized a chiral catalyst to achieve high enantiomeric excess (ee) values, thereby simplifying downstream purification processes.

The biological activity of rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate has been explored in various cellular and animal models. In vitro studies have shown that the compound can inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drugs. Additionally, in vivo studies in rodent models have demonstrated that the compound can reduce inflammation and improve disease outcomes in models of arthritis and other inflammatory conditions.

Furthermore, rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate has been evaluated for its toxicity profile. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, rac-methyl (1R,2R)-2-3-(aminomethyl)phenylcyclopropane-1-carboxylate (CAS No. 2350444-53-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and potential therapeutic development. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.